ML-7 HYDROCHLORIDE
ML-7 HYDROCHLORIDE
ML-7 is a MLCK inhibitor. ML-7 inhibits smooth muscle myosin light chain kinase (MLCK) with a Ki value of 0.3 µM. ML-7 amplifies the quinocetone-induced cell death through akt and MAPK-mediated apoptosis on HepG2 cell line. ML-7 inhibits exocytosis of superoxide-producing intracellular compartments in human neutrophils stimulated with phorbol myristate acetate in a myosin light chain kinase-independent manner.
Brand Name:
Vulcanchem
CAS No.:
110448-33-4
VCID:
VC0535807
InChI:
InChI=1S/C15H17IN2O2S.ClH/c16-14-6-1-5-13-12(14)4-2-7-15(13)21(19,20)18-10-3-8-17-9-11-18;/h1-2,4-7,17H,3,8-11H2;1H
SMILES:
C1CNCCN(C1)S(=O)(=O)C2=CC=CC3=C2C=CC=C3I.Cl
Molecular Formula:
C15H18ClIN2O2S
Molecular Weight:
452.7 g/mol
ML-7 HYDROCHLORIDE
CAS No.: 110448-33-4
Cat. No.: VC0535807
Molecular Formula: C15H18ClIN2O2S
Molecular Weight: 452.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ML-7 is a MLCK inhibitor. ML-7 inhibits smooth muscle myosin light chain kinase (MLCK) with a Ki value of 0.3 µM. ML-7 amplifies the quinocetone-induced cell death through akt and MAPK-mediated apoptosis on HepG2 cell line. ML-7 inhibits exocytosis of superoxide-producing intracellular compartments in human neutrophils stimulated with phorbol myristate acetate in a myosin light chain kinase-independent manner. |
|---|---|
| CAS No. | 110448-33-4 |
| Molecular Formula | C15H18ClIN2O2S |
| Molecular Weight | 452.7 g/mol |
| IUPAC Name | 1-(5-iodonaphthalen-1-yl)sulfonyl-1,4-diazepane;hydrochloride |
| Standard InChI | InChI=1S/C15H17IN2O2S.ClH/c16-14-6-1-5-13-12(14)4-2-7-15(13)21(19,20)18-10-3-8-17-9-11-18;/h1-2,4-7,17H,3,8-11H2;1H |
| Standard InChI Key | KDDALCDYHZIZMH-UHFFFAOYSA-N |
| SMILES | C1CNCCN(C1)S(=O)(=O)C2=CC=CC3=C2C=CC=C3I.Cl |
| Canonical SMILES | C1CNCCN(C1)S(=O)(=O)C2=CC=CC3=C2C=CC=C3I.Cl |
| Appearance | Solid powder |
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